Cas no 61909-41-9 (Benzoic acid, 3,5-dimethyl-, 2-(dimethylamino)propyl ester)

• Product name: Benzoic acid, 3,5-dimethyl-, 2-(dimethylamino)propyl ester
• CAS No: 61909-41-9
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• CID: 463290
• PubChem ID: 127260441

Benzoic acid, 3,5-dimethyl-, 2-(dimethylamino)propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dimethyl-, 2-(dimethylamino)propyl ester
• 2-(dimethylamino)propyl 3,5-dimethylbenzoate
• Benzoic (2R)-2-(dimethylamino)-3,5-dimethylpyrrolidine-2-carboxylic anhydride
• 61909-41-9

• Inchi： InChI=1S/C16H22N2O3/c1-11-10-12(2)17-16(11,18(3)4)15(20)21-14(19)13-8-6-5-7-9-13/h5-9,11-12,17H,10H2,1-4H3/t11?,12?,16-/m1/s1
• InChI Key： MCPJKKBODUIJKL-ZEPSKSRBSA-N
• SMILES： CC1CC(NC1(C(=O)OC(=O)C2=CC=CC=C2)N(C)C)C

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 29.54